Cas no 2137037-51-3 (methyl (2R)-3-fluorosulfonyl-2-(phenylmethoxycarbonylamino)propanoate)

• Product Name: methyl (2R)-3-fluorosulfonyl-2-(phenylmethoxycarbonylamino)propanoate
• CAS No: 2137037-51-3
• MF: C₁₂H₁₄FNO₆S
• MW: 319.306066036224
• CID: 5958104
• PubChem ID: 165745333
• Update Time: 2025-05-22

methyl (2R)-3-fluorosulfonyl-2-(phenylmethoxycarbonylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• 2137037-51-3
• EN300-729009
• methyl (2R)-3-fluorosulfonyl-2-(phenylmethoxycarbonylamino)propanoate

• Inchi： 1S/C12H14FNO6S/c1-19-11(15)10(8-21(13,17)18)14-12(16)20-7-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,14,16)/t10-/m0/s1
• InChI Key： NHHPPFFUFGVTGS-JTQLQIEISA-N
• SMILES： S(C[C@@H](C(=O)OC)NC(=O)OCC1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 319.05258650g/mol
• Monoisotopic Mass: 319.05258650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 107Ų

Additional information on methyl (2R)-3-fluorosulfonyl-2-(phenylmethoxycarbonylamino)propanoate

Recent Advances in the Study of Methyl (2R)-3-Fluorosulfonyl-2-(Phenylmethoxycarbonylamino)Propanoate (CAS: 2137037-51-3)

The compound methyl (2R)-3-fluorosulfonyl-2-(phenylmethoxycarbonylamino)propanoate (CAS: 2137037-51-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of methyl (2R)-3-fluorosulfonyl-2-(phenylmethoxycarbonylamino)propanoate as a key intermediate in the synthesis of novel protease inhibitors. Its fluorosulfonyl moiety is particularly noteworthy, as it serves as a reactive group capable of forming covalent bonds with target enzymes, thereby enhancing inhibitory potency. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting serine proteases, which are implicated in various pathological conditions, including inflammation and cancer.

The synthesis of methyl (2R)-3-fluorosulfonyl-2-(phenylmethoxycarbonylamino)propanoate has been optimized in recent work, with researchers achieving higher yields and purity through the use of enantioselective catalysis. A team at the University of Cambridge reported a novel catalytic system that minimizes racemization, a common challenge in the synthesis of chiral compounds like this one. This advancement is expected to facilitate large-scale production for preclinical and clinical studies.

In addition to its role as a protease inhibitor, methyl (2R)-3-fluorosulfonyl-2-(phenylmethoxycarbonylamino)propanoate has shown promise in targeted drug delivery systems. Its ability to form stable conjugates with biomolecules has been exploited in the development of antibody-drug conjugates (ADCs). A recent study in Bioconjugate Chemistry demonstrated that this compound could be effectively linked to monoclonal antibodies, enabling precise delivery of cytotoxic agents to cancer cells while minimizing off-target effects.

Despite these promising developments, challenges remain in the clinical translation of methyl (2R)-3-fluorosulfonyl-2-(phenylmethoxycarbonylamino)propanoate. Pharmacokinetic studies have revealed issues related to its metabolic stability, prompting researchers to explore structural modifications. A 2024 preprint on bioRxiv proposed the introduction of steric hindrance near the fluorosulfonyl group to enhance metabolic resistance, a strategy that has shown preliminary success in animal models.

Looking ahead, the versatility of methyl (2R)-3-fluorosulfonyl-2-(phenylmethoxycarbonylamino)propanoate positions it as a valuable tool in medicinal chemistry. Its dual functionality as both a reactive warhead and a chiral building block opens avenues for the design of next-generation therapeutics. Ongoing research is expected to further elucidate its mechanism of action and expand its applications beyond protease inhibition, potentially encompassing areas such as protein labeling and chemical biology probes.